Cas no 2219373-79-0 (tert-butyl 4-bromo-2,2-dimethyl-3-oxopyrrolidine-1-carboxylate)

• Product Name: tert-butyl 4-bromo-2,2-dimethyl-3-oxopyrrolidine-1-carboxylate
• CAS No: 2219373-79-0
• MF: C₁₁H₁₈BrNO₃
• MW: 292.169522762299
• CID: 5154857
• PubChem ID: 137952216
• Update Time: 2025-08-03

tert-butyl 4-bromo-2,2-dimethyl-3-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-bromo-2,2-dimethyl-3-oxopyrrolidine-1-carboxylate

• Inchi： 1S/C11H18BrNO3/c1-10(2,3)16-9(15)13-6-7(12)8(14)11(13,4)5/h7H,6H2,1-5H3
• InChI Key： VLVXCJCGRMMFTC-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(Br)C(=O)C1(C)C

Additional information on tert-butyl 4-bromo-2,2-dimethyl-3-oxopyrrolidine-1-carboxylate

tert-butyl 4-bromo-2,2-dimethyl-3-oxopyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-bromo-2,2-dimethyl-3-oxopyrrolidine-1-carboxylate, with the CAS number 2219373-79-0, is a significant molecule in the field of organic chemistry. This compound belongs to the class of esters and features a complex structure that combines a pyrrolidine ring with substituents that confer unique chemical properties. The molecule's structure includes a tert-butyl group attached to the pyrrolidine ring, along with a bromine atom and two methyl groups, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of this compound in the synthesis of bioactive molecules. Its structure allows for easy modification at multiple sites, making it an ideal precursor for drug discovery and development. Researchers have utilized its reactivity in nucleophilic substitutions and cycloaddition reactions to create novel compounds with potential therapeutic applications.

The synthesis of tert-butyl 4-bromo-2,2-dimethyl-3-oxopyrrolidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the corresponding pyrrolidine derivative. The introduction of the bromine atom and methyl groups is achieved through carefully controlled alkylation reactions. The final step involves esterification to introduce the tert-butyl group, resulting in the desired product. This synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions has been extensively studied, revealing its suitability for use in both acidic and basic environments. These properties make it a valuable reagent in organic synthesis.

The application of tert-butyl 4-bromo-2,2-dimethyl-3-oxopyrrolidine-1-carboxylate extends beyond traditional organic chemistry. Recent research has explored its role in polymer chemistry, where it serves as a monomer for the synthesis of novel polymeric materials with tailored properties. Additionally, its use in catalytic processes has been reported, demonstrating its potential as a ligand or catalyst in asymmetric synthesis.

In conclusion, tert-butyl 4-bromo-2,2-dimethyl-3-oxopyrrolidine-1-carboxylate is a versatile and valuable compound in modern organic chemistry. Its unique structure and reactivity make it an essential tool for researchers in various fields, from drug discovery to materials science. As ongoing studies continue to uncover new applications and synthetic routes for this compound, its significance in the chemical community is expected to grow further.